1192475-75-4; 53-03-2

Fernisone

• CAS RN:
• 1192475-75-4; 53-03-2

• Formula:
• C21H26O5

• InChI:
• InChI=1S/C21H26O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h5,7,9,14-15,18,22,26H,3-4,6,8,10-11H2,1-2H3

• InChIKey:
• XOFYZVNMUHMLCC-UHFFFAOYSA-N

• Fernisone is a useful research compound. Its molecular formula is C21H26O5 and its molecular weight is 358.434. The purity is usually 95%.

Fernisone

In Stock

• CAS RN:
• 1192475-75-4

• Formula:
• C21H26O5

• InChI:
• InChI=1S/C21H26O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h5,7,9,14-15,18,22,26H,3-4,6,8,10-11H2,1-2H3

• InChIKey:
• XOFYZVNMUHMLCC-UHFFFAOYSA-N

• Fernisone is a useful research compound. Its molecular formula is C21H26O5 and its molecular weight is 358.4 g/mol. The purity is usually 95%.

N-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)-2-(thiophen-3-yl)acetamide

In Stock

• CAS RN:
• 1705753-03-2

• Formula:
• C17H20N2O2S

• InChI:
• InChI=1S/C17H20N2O2S/c1-19-6-4-13-9-14(2-3-15(13)19)16(20)10-18-17(21)8-12-5-7-22-11-12/h2-3,5,7,9,11,16,20H,4,6,8,10H2,1H3,(H,18,21)

• InChIKey:
• QKFCNOAFCVDJMK-UHFFFAOYSA-N

• N-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)-2-(thiophen-3-yl)acetamide is a useful research compound. Its molecular formula is C17H20N2O2S and its molecular weight is 316.42. The purity is usually 95%.

(Dimethylphenylphosphine)(1,5-cyclooctadiene)[1,3-bis(2,4,6-trimethylphenyl)imidazol-2-ylidene]iridium(I) hexafluorophosphate

In Stock

• CAS RN:
• 1019853-03-2

• Formula:
• C37H47F6IrN2P2-

• InChI:
• InChI=1S/C21H24N2.C8H11P.C8H12.F6P.Ir/c1-14-9-16(3)20(17(4)10-14)22-7-8-23(13-22)21-18(5)11-15(2)12-19(21)6;1-9(2)8-6-4-3-5-7-8;1-2-4-6-8-7-5-3-1;1-7(2,3,4,5)6;/h7-12H,1-6H3;3-7H,1-2H3;1-2,7-8H,3-6H2;;/q;;;-1;

• InChIKey:
• RZGUFPBRIYAYCR-UHFFFAOYSA-N

• (Dimethylphenylphosphine)(1,5-cyclooctadiene)[1,3-bis(2,4,6-trimethylphenyl)imidazol-2-ylidene]iridium(I) hexafluorophosphate is a useful research compound. Its molecular formula is C37H47F6IrN2P2- and its molecular weight is 887.9 g/mol. The purity is usually 95%.

1-(4-benzylpiperidin-1-yl)-2-[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]ethan-1-one

In Stock

• CAS RN:
• 2549053-03-2

• Formula:
• C25H32N4O

• InChI:
• InChI=1S/C25H32N4O/c30-25(27-13-9-21(10-14-27)16-20-6-2-1-3-7-20)19-28-15-11-22-17-29(18-23(22)28)24-8-4-5-12-26-24/h1-8,12,21-23H,9-11,13-19H2

• InChIKey:
• GKZOACNUDTZFII-UHFFFAOYSA-N

• 1-(4-benzylpiperidin-1-yl)-2-[5-(pyridin-2-yl)-octahydropyrrolo[2,3-c]pyrrol-1-yl]ethan-1-one is a useful research compound. Its molecular formula is C25H32N4O and its molecular weight is 404.5 g/mol. The purity is usually 95%.

1-(4-chlorophenyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)cyclopentanecarboxamide

In Stock

• CAS RN:
• 1705353-03-2

• Formula:
• C22H21ClN2OS

• InChI:
• InChI=1S/C22H21ClN2OS/c23-20-5-3-19(4-6-20)22(8-1-2-9-22)21(26)25-13-16-11-18(14-24-12-16)17-7-10-27-15-17/h3-7,10-12,14-15H,1-2,8-9,13H2,(H,25,26)

• InChIKey:
• SADJJLUEXVPZFO-UHFFFAOYSA-N

• 1-(4-chlorophenyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C22H21ClN2OS and its molecular weight is 396.93. The purity is usually 95%.

6-Bromobenzo[d]thiazole-2-carbonitrile

In Stock

• CAS RN:
• 741253-03-2

• Formula:
• C8H3BrN2S

• InChI:
• InChI=1S/C8H3BrN2S/c9-5-1-2-6-7(3-5)12-8(4-10)11-6/h1-3H

• InChIKey:
• LITDULGWAMMAPE-UHFFFAOYSA-N

• 6-Bromobenzo[d]thiazole-2-carbonitrile is a useful research compound. Its molecular formula is C8H3BrN2S and its molecular weight is 239.09 g/mol. The purity is usually 95%.

3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-8-methyl-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one

Usually In Stock

• CAS RN:
• 1111053-03-2

• Formula:
• C17H15N5O2

• InChI:
• InChI=1S/C17H15N5O2/c1-9-2-5-12-11(6-9)14-15(19-12)17(23)22(8-18-14)7-13-20-16(21-24-13)10-3-4-10/h2,5-6,8,10,19H,3-4,7H2,1H3

• InChIKey:
• XWRWSSUYODTIGN-UHFFFAOYSA-N

• 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-8-methyl-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one is a useful research compound. Its molecular formula is C17H15N5O2 and its molecular weight is 321.34. The purity is usually 95%.

3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

In Stock

• CAS RN:
• 1983153-03-2

• Formula:
• C9H14BFN2O2

• InChI:
• InChI=1S/C9H14BFN2O2/c1-8(2)9(3,4)15-10(14-8)6-5-12-13-7(6)11/h5H,1-4H3,(H,12,13)

• InChIKey:
• FUFLRCCNGTZOCT-UHFFFAOYSA-N

• 3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a useful research compound. Its molecular formula is C9H14BFN2O2 and its molecular weight is 212.03 g/mol. The purity is usually 95%.

N-({[3,3'-bithiophene]-5-yl}methyl)-3-fluoro-4-methoxybenzene-1-sulfonamide

Usually In Stock

• CAS RN:
• 2379953-03-2

• Formula:
• C16H14FNO3S3

• InChI:
• InChI=1S/C16H14FNO3S3/c1-21-16-3-2-14(7-15(16)17)24(19,20)18-8-13-6-12(10-23-13)11-4-5-22-9-11/h2-7,9-10,18H,8H2,1H3

• InChIKey:
• SFHUJZPUJUZPDC-UHFFFAOYSA-N

• N-({[3,3'-bithiophene]-5-yl}methyl)-3-fluoro-4-methoxybenzene-1-sulfonamide is a useful research compound. Its molecular formula is C16H14FNO3S3 and its molecular weight is 383.47. The purity is usually 95%.

(5E)-3-[4-(diethylamino)phenyl]-5-[(5-methylfuran-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one

• CAS RN:
• 5853-03-2

• Formula:
• C19H20N2O2S2

• InChI:
• InChI=1S/C19H20N2O2S2/c1-4-20(5-2)14-7-9-15(10-8-14)21-18(22)17(25-19(21)24)12-16-11-6-13(3)23-16/h6-12H,4-5H2,1-3H3/b17-12+

• InChIKey:
• VXCPLXWTNUZQLE-SFQUDFHCSA-N

• (5E)-3-[4-(diethylamino)phenyl]-5-[(5-methylfuran-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C19H20N2O2S2 and its molecular weight is 372.5 g/mol. The purity is usually 95%.

7-Hydroxy-5-methyl-2-methylthio-s-triazolo[1,5-a]pyrimidine

In Stock

• CAS RN:
• 89853-03-2

• Formula:
• C7H8N4OS

• InChI:
• InChI=1S/C7H8N4OS/c1-4-3-5(12)11-6(8-4)9-7(10-11)13-2/h3H,1-2H3,(H,8,9,10)

• InChIKey:
• DITIBSDLGMCMTP-UHFFFAOYSA-N

• 7-Hydroxy-5-methyl-2-methylthio-s-triazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C7H8N4OS and its molecular weight is 196.23 g/mol. The purity is usually 95%.

2,4,6,8-Tetraoxanonane

In Stock

• CAS RN:
• 13353-03-2

• Formula:
• C5H12O4

• InChI:
• InChI=1S/C5H12O4/c1-6-3-8-5-9-4-7-2/h3-5H2,1-2H3

• InChIKey:
• NYENPQBYHWPGNG-UHFFFAOYSA-N

• 2,4,6,8-Tetraoxanonane, also known as 2,4,6,8-Tetraoxanonane, is a useful research compound. Its molecular formula is C5H12O4 and its molecular weight is 136.147. The purity is usually 95%.

2-Chloro-6-methoxy-3-(trifluoromethyl)pyridine

In Stock

• CAS RN:
• 136353-03-2

• Formula:
• C7H5ClF3NO

• InChI:
• InChI=1S/C7H5ClF3NO/c1-13-5-3-2-4(6(8)12-5)7(9,10)11/h2-3H,1H3

• InChIKey:
• RZZIQSBRKKMUKG-UHFFFAOYSA-N

• 2-Chloro-6-methoxy-3-(trifluoromethyl)pyridine is a useful research compound. Its molecular formula is C7H5ClF3NO and its molecular weight is 211.57. The purity is usually 95%.

(E)-2-(4-(4-methoxyphenyl)thiazol-2-yl)-3-(2,4,5-trimethoxyphenyl)acrylonitrile

In Stock

• CAS RN:
• 380453-03-2

• Formula:
• C22H20N2O4S

• InChI:
• InChI=1S/C22H20N2O4S/c1-25-17-7-5-14(6-8-17)18-13-29-22(24-18)16(12-23)9-15-10-20(27-3)21(28-4)11-19(15)26-2/h5-11,13H,1-4H3/b16-9+

• InChIKey:
• LWXHAIVKFBLQAZ-CXUHLZMHSA-N

• (E)-2-(4-(4-methoxyphenyl)thiazol-2-yl)-3-(2,4,5-trimethoxyphenyl)acrylonitrile is a useful research compound. Its molecular formula is C22H20N2O4S and its molecular weight is 408.47. The purity is usually 95%.

(6-Fluoro-2,3,4,9-tetrahydro-1H-carbazol-3-yl)-methanol

Usually In Stock

• CAS RN:
• 843653-03-2

• Formula:
• C13H14FNO

• InChI:
• InChI=1S/C13H14FNO/c14-9-2-4-13-11(6-9)10-5-8(7-16)1-3-12(10)15-13/h2,4,6,8,15-16H,1,3,5,7H2

• InChIKey:
• YOFCDBZOBQYVME-UHFFFAOYSA-N

• (6-Fluoro-2,3,4,9-tetrahydro-1H-carbazol-3-yl)-methanol is a useful research compound. Its molecular formula is C13H14FNO and its molecular weight is 219.25 g/mol. The purity is usually 95%.

N-(3-fluoro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide

In Stock

• CAS RN:
• 898153-03-2

• Formula:
• C18H20FN3O

• InChI:
• InChI=1S/C18H20FN3O/c1-14-7-8-15(13-17(14)19)20-18(23)22-11-9-21(10-12-22)16-5-3-2-4-6-16/h2-8,13H,9-12H2,1H3,(H,20,23)

• InChIKey:
• RVWNKHJIYQWPAF-UHFFFAOYSA-N

• N-(3-fluoro-4-methylphenyl)-4-phenylpiperazine-1-carboxamide is a useful research compound. Its molecular formula is C18H20FN3O and its molecular weight is 313.376. The purity is usually 95%.

Prednisone

In Stock

• CAS RN:
• 53-03-2

• Formula:
• C21H26O5

• InChI:
• InChI=1S/C21H26O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h5,7,9,14-15,18,22,26H,3-4,6,8,10-11H2,1-2H3/t14?,15?,18?,19-,20-,21-/m0/s1

• InChIKey:
• XOFYZVNMUHMLCC-ZPOLXVRWSA-N

• Glucocorticoid. Shows immunosuppressant and anti-inflammatory effects in vivo. Blood-brain barrier permeable. Orally active
  Prednisone is a synthetic glucocorticoid with anti-inflammatory and immunosuppressant activities. It inhibits paw swelling induced by sodium urate in mice by 86% when administered at a dose of 12 mg/kg. Prednisone reduces release of IL-6, monocyte chemoattractant protein-2 (MCP-2), MCP-3, RANTES, and TNF-α in stented arteries in a rabbit model of atherosclerosis. Formulations containing prednisone have been used in the treatment of non-Hodgkin lymphoma as part of CHOP chemotherapy and as anti-inflammatory or immunosuppressive agents.
  Prednisone is a synthetic glucocorticoid with anti-inflammatory and immunomodulating properties. After cell surface receptor attachment and cell entry, prednisone enters the nucleus where it binds to and activates spe...

6-Bromo-2-fluoropyridine-3-sulfonyl fluoride

In Stock

• CAS RN:
• 2060053-03-2

• Formula:
• C5H2BrF2NO2S

• InChI:
• InChI=1S/C5H2BrF2NO2S/c6-4-2-1-3(5(7)9-4)12(8,10)11/h1-2H

• InChIKey:
• ANWOBOXUXLUSQF-UHFFFAOYSA-N

• 6-Bromo-2-fluoropyridine-3-sulfonyl fluoride is a useful research compound. Its molecular formula is C5H2BrF2NO2S and its molecular weight is 258.04. The purity is usually 95%.

Butaperazine

Usually In Stock

• CAS RN:
• 653-03-2

• Formula:
• C24H31N33OS

• InChI:
• InChI=1S/C24H31N3OS/c1-3-7-22(28)19-10-11-24-21(18-19)27(20-8-4-5-9-23(20)29-24)13-6-12-26-16-14-25(2)15-17-26/h4-5,8-11,18H,3,6-7,12-17H2,1-2H3

• InChIKey:
• DVLBYTMYSMAKHP-UHFFFAOYSA-N

• Butaperazine is a member of phenothiazines.
  Butaperazine was approved in 1967, and possibly discontinued in the 1980s.